Cas no 2090466-20-7 (2-Fluoro-4-iodo-6-methoxybenzaldehyde)

• Product Name: 2-Fluoro-4-iodo-6-methoxybenzaldehyde
• CAS No: 2090466-20-7
• MF: C₈H₆FIO₂
• MW: 280.034918308258
• MDL: MFCD32875368
• CID: 5463507
• PubChem ID: 131308660
• Update Time: 2026-03-10

2-Fluoro-4-iodo-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-6-methoxybenzaldehyde
• Z2755962161

• MDL： MFCD32875368
• Inchi： 1S/C8H6FIO2/c1-12-8-3-5(10)2-7(9)6(8)4-11/h2-4H,1H3
• InChI Key： SRKLWQVRRXSUHP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C=O)=C(C=1)OC)F

Computed Properties

• Exact Mass: 279.93966 g/mol
• Monoisotopic Mass: 279.93966 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.03
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Additional information on 2-Fluoro-4-iodo-6-methoxybenzaldehyde

2-Fluoro-4-Iodo-6-Methoxybenzaldehyde (CAS No: 2090466-20-7)

2-Fluoro-4-Iodo-6-Methoxybenzaldehyde is a highly specialized aromatic compound with a unique combination of substituents, making it a valuable molecule in various fields of chemistry and materials science. This compound, identified by the CAS number 2090466-20-7, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery, organic synthesis, and material engineering. The presence of a fluorine atom, an iodine atom, and a methoxy group on the benzene ring, along with the aldehyde functional group, imparts distinctive electronic and steric properties to this molecule.

The synthesis of 2-fluoro-4-iodo-6-methoxybenzaldehyde typically involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern. Recent advancements in catalytic methods and cross-coupling reactions have enabled more efficient and selective syntheses of such complex aromatic compounds. For instance, the use of palladium-catalyzed coupling reactions has been pivotal in constructing the iodinated positions while maintaining the integrity of other substituents.

One of the most notable applications of 2-fluoro-4-iodo-6-methoxybenzaldehyde lies in its role as an intermediate in drug discovery programs. The compound's structure is particularly appealing for medicinal chemists due to its ability to modulate pharmacokinetic properties such as solubility, permeability, and bioavailability. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anti-cancer drug development.

In addition to its medicinal applications, 2-fluoro-4-iodo-6-methoxybenzaldehyde has found utility in materials science. Its aldehyde group can participate in various condensation reactions, making it a promising candidate for the synthesis of advanced polymers and cross-linked materials. Researchers have explored its use in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH levels.

The electronic properties of 2-fluoro-4-iodo-6-methoxybenzaldehyde also make it an interesting candidate for optoelectronic applications. The combination of electron-withdrawing groups like fluorine and iodine with electron-donating methoxy groups creates a unique electronic environment that can be exploited in designing organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in computational chemistry have allowed for precise modeling of these electronic interactions, further enhancing our understanding of the compound's potential.

From a synthetic perspective, 2-fluoro-4-iodo-6-methoxybenzaldehyde serves as a valuable building block for constructing more complex molecules. Its iodinated position is particularly advantageous for undergoing nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into larger molecular frameworks. This versatility has made it a cornerstone in modern organic synthesis.

In conclusion, 2-fluoro-4-Iodo-6-Methoxybenzaldehyde (CAS No: 2090466–20–7) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique combination of substituents not only renders it highly reactive but also positions it as a key player in advancing cutting-edge research in drug discovery, materials science, and organic synthesis.